Cas no 1955473-86-5 ((1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid)

• Product Name: (1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid
• CAS No: 1955473-86-5
• MF: C₁₁H₁₅F₂NO₅
• MW: 279.237310647964
• MDL: MFCD17480476
• CID: 5153219
• Update Time: 2026-03-03

(1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,4S,6R)-5-(tert-butoxycarbonyl)-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
• (1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid

• MDL： MFCD17480476
• Inchi： 1S/C11H15F2NO5/c1-10(2,3)19-9(17)14-5(8(15)16)4-18-7-6(14)11(7,12)13/h5-7H,4H2,1-3H3,(H,15,16)/t5-,6+,7-/m0/s1
• InChI Key： GBBWKZOBCAPOHX-XVMARJQXSA-N
• SMILES： [C@]12([H])[C@]([H])(C1(F)F)N(C(OC(C)(C)C)=O)[C@H](C(O)=O)CO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid

Research Briefing on (1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic Acid (CAS: 1955473-86-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound (1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid (CAS: 1955473-86-5), a key intermediate in the synthesis of bioactive molecules and pharmaceuticals. The compound's unique bicyclic structure and functional groups make it a valuable scaffold for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have highlighted the compound's role in the synthesis of novel protease inhibitors, with a focus on its application in targeting viral proteases such as those found in SARS-CoV-2 and HIV. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic processes, while the difluoro and azabicyclo[4.1.0]heptane moieties contribute to its bioactivity and selectivity. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional structure and interaction with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of irreversible covalent inhibitors of cathepsin L, a protease implicated in cancer metastasis and viral entry. The study demonstrated that derivatives of (1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid exhibited nanomolar inhibitory activity and high selectivity over related proteases. Molecular docking simulations revealed that the difluoro moiety plays a critical role in binding to the enzyme's active site, forming hydrogen bonds with key amino acid residues.

Another significant application of this compound is in the field of peptide mimetics. A 2024 report in ACS Chemical Biology detailed its use in the construction of constrained peptidomimetics designed to mimic α-helical structures. The bicyclic scaffold provided rigidity and preorganization, enabling the mimicry of secondary structures essential for protein-protein interactions. This approach has potential implications for the development of therapeutics targeting undruggable protein interfaces.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid. A 2023 patent application disclosed an improved catalytic asymmetric synthesis route, achieving >99% enantiomeric excess and reducing the number of synthetic steps compared to traditional methods. This innovation is expected to facilitate larger-scale production and broader application in medicinal chemistry campaigns.

In conclusion, (1S,4S,6R)-5-(tert-butoxy)carbonyl-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid (CAS: 1955473-86-5) continues to emerge as a versatile building block in drug discovery. Its applications span from protease inhibitors to peptide mimetics, supported by robust synthetic methodologies and detailed structural characterization. Future research directions may explore its utility in additional therapeutic areas and further optimize its physicochemical properties for enhanced drug-like characteristics.